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Compound of Interest

Compound Name: SARS-CoV-2 nsp13-IN-2

Cat. No.: B11598818 Get Quote

Disclaimer: The following guidelines are based on general best practices for the disposal of

potent, non-radiological, and non-biohazardous small molecule inhibitors in a laboratory

setting. Since a specific Safety Data Sheet (SDS) for "SARS-CoV-2 nsp13-IN-2" is not publicly

available, it is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific regulations and procedures before handling or disposing of this

compound. This document should be used as a supplementary resource to your institution's

official protocols.

Immediate Safety and Handling Information
Personnel handling SARS-CoV-2 nsp13-IN-2 must be trained in handling potent compounds

and be familiar with the potential hazards. At a minimum, the following Personal Protective

Equipment (PPE) is required:

Primary Protection:

Disposable Nitrile Gloves (double-gloving recommended)

Safety Glasses with Side Shields or Safety Goggles

Fully-buttoned Laboratory Coat

Secondary Protection (as determined by risk assessment):

Chemical Splash Goggles
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Face Shield

Chemical-resistant Apron or Gown

Respiratory Protection (e.g., N95 respirator or a properly fitted respirator with appropriate

cartridges if handling powders or creating aerosols)

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: DO NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Quantitative Data Summary for Handling and
Disposal
The following table summarizes key parameters for the safe handling and disposal of a

representative potent small molecule inhibitor. These values should be confirmed with the

specific SDS for SARS-CoV-2 nsp13-IN-2 when it becomes available.
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Parameter Guideline Source

Waste Category Chemical Hazardous Waste
General Laboratory Safety

Guidelines

Container Type

Leak-proof, screw-cap

container compatible with the

compound and any solvents.

Clearly labeled "Hazardous

Waste."

[1]

Container Fill Limit

Do not fill beyond 75-80%

capacity to prevent spills and

allow for vapor expansion.

pH Range for Disposal

If aqueous, must be

neutralized to a pH between

5.5 and 9.5 before collection

as hazardous waste, unless

otherwise specified by EHS.

Do not dispose of down the

drain.

[2][3]

Storage of Waste

Store in a designated, well-

ventilated Satellite

Accumulation Area, away from

incompatible materials. Use

secondary containment.

[4][5]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the collection and disposal of waste generated from

experiments involving SARS-CoV-2 nsp13-IN-2.

Materials:

Designated Hazardous Waste Container (as specified in the table above)

Hazardous Waste Labels (provided by your institution's EHS)
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Personal Protective Equipment (as specified in Section 1)

Spill Kit for Chemical Spills

Procedure:

Waste Segregation:

At the point of generation, segregate all waste contaminated with SARS-CoV-2 nsp13-IN-
2 from other waste streams (e.g., regular trash, biohazardous waste, radioactive waste).[1]

This includes:

Unused or expired pure compound.

Stock solutions and dilutions.

Contaminated media and buffers.

Contaminated labware (e.g., pipette tips, microfuge tubes, serological pipettes).

Contaminated PPE (e.g., gloves, disposable lab coats).

Waste Collection:

Liquid Waste: Collect all liquid waste containing SARS-CoV-2 nsp13-IN-2 in a designated,

leak-proof hazardous waste container.[1] Keep the container closed when not in use.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, vials) in a

separate, clearly labeled hazardous waste container.[1] Do not dispose of sharps in this

container.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with the compound

must be disposed of in a designated, puncture-resistant sharps container that is also

labeled as hazardous chemical waste.[1]

Empty Containers: The original container of SARS-CoV-2 nsp13-IN-2 must be triple-

rinsed with a suitable solvent. The first rinseate must be collected as hazardous waste.[3]
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After rinsing and air-drying, deface the label and dispose of the container according to

institutional guidelines.[3]

Labeling:

Affix a completed hazardous waste label to each container as soon as the first drop of

waste is added.

The label must include:

The words "Hazardous Waste".

The full chemical name: "SARS-CoV-2 nsp13-IN-2" and any solvents present with their

concentrations.

The accumulation start date.

The Principal Investigator's name and lab location.

The specific hazard characteristics (e.g., Toxic).

Storage and Disposal:

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area

within the laboratory.[4]

Ensure secondary containment is used for liquid waste containers.[5]

Once a waste container is full (not exceeding 75-80% capacity), or if the accumulation

time limit set by your institution is reached, arrange for a pickup from your institution's EHS

department.[6][3]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of waste contaminated with SARS-CoV-2 nsp13-IN-2.
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Workflow for the Disposal of SARS-CoV-2 nsp13-IN-2 Waste
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Caption: Logical workflow for the safe disposal of SARS-CoV-2 nsp13-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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